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Compound of Interest

Compound Name: 2-Iodothiophene-3-carbaldehyde

Cat. No.: B100671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 2-
Iodothiophene-3-carbaldehyde, a heterocyclic aldehyde with potential applications in

medicinal chemistry and materials science. Due to the limited availability of specific quantitative

solubility data in public literature, this guide focuses on providing a framework for its

determination, including detailed experimental protocols and a discussion of its potential

reactivity based on related compounds.

Physicochemical Properties
2-Iodothiophene-3-carbaldehyde is a solid at room temperature with the molecular formula

C₅H₃IOS and a molecular weight of approximately 238.05 g/mol .[1][2] The presence of an

iodine atom, a polar carbaldehyde group, and the thiophene ring influences its polarity and,

consequently, its solubility in various organic solvents. It is anticipated to exhibit some degree

of solubility in polar organic solvents.

Quantitative Solubility Data
Specific quantitative solubility data for 2-Iodothiophene-3-carbaldehyde in various organic

solvents is not readily available in published literature. The following table provides a template

for the experimental determination of its solubility in a range of common laboratory solvents.
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Solvent Chemical Formula
Polarity (Dielectric
Constant)

Solubility ( g/100
mL) at 25°C

Acetone C₃H₆O 20.7

Requires

Experimental

Determination

Acetonitrile C₂H₃N 37.5

Requires

Experimental

Determination

Chloroform CHCl₃ 4.81

Requires

Experimental

Determination

Dichloromethane CH₂Cl₂ 9.08

Requires

Experimental

Determination

Dimethylformamide

(DMF)
C₃H₇NO 36.7

Requires

Experimental

Determination

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS 46.7

Requires

Experimental

Determination

Ethanol C₂H₅OH 24.5

Requires

Experimental

Determination

Ethyl Acetate C₄H₈O₂ 6.02

Requires

Experimental

Determination

Hexane C₆H₁₄ 1.88

Requires

Experimental

Determination

Methanol CH₃OH 32.7

Requires

Experimental

Determination
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Tetrahydrofuran (THF) C₄H₈O 7.58

Requires

Experimental

Determination

Toluene C₇H₈ 2.38

Requires

Experimental

Determination

Experimental Protocols
The following is a general experimental protocol for determining the solubility of a solid organic

compound like 2-Iodothiophene-3-carbaldehyde in an organic solvent. This method is based

on the principle of saturation.

Objective: To determine the concentration of a saturated solution of 2-Iodothiophene-3-
carbaldehyde in a specific organic solvent at a controlled temperature.

Materials:

2-Iodothiophene-3-carbaldehyde

Selected organic solvent (analytical grade)

Volumetric flasks

Analytical balance

Magnetic stirrer and stir bars

Constant temperature bath

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Preparation of a Saturated Solution:
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Add an excess amount of 2-Iodothiophene-3-carbaldehyde to a known volume of the

selected organic solvent in a sealed vial or flask.

Place the sealed container in a constant temperature bath set to the desired temperature

(e.g., 25°C).

Stir the mixture vigorously using a magnetic stirrer for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

Allow the solution to stand undisturbed in the constant temperature bath for at least 2

hours to allow undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to

avoid precipitation.

Immediately filter the collected supernatant through a syringe filter into a pre-weighed

volumetric flask.

Record the exact volume of the filtered saturated solution.

Quantification:

Gravimetric Method:

Evaporate the solvent from the volumetric flask under reduced pressure.

Weigh the flask containing the dried solute.

Calculate the mass of the dissolved solid and determine the solubility in g/100 mL.

Chromatographic/Spectroscopic Method:

Dilute the filtered saturated solution with a known volume of the solvent to a

concentration within the linear range of the analytical instrument.
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Analyze the diluted solution using a pre-calibrated HPLC or UV-Vis spectrophotometer

to determine the concentration of 2-Iodothiophene-3-carbaldehyde.

Calculate the original concentration in the saturated solution to determine solubility.

Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for 2-Iodothiophene-3-carbaldehyde and the chosen

solvents for specific handling and disposal instructions.

Visualizations
Experimental Workflow: Synthesis of Substituted
Thiophene-3-carbaldehydes
The synthesis of functionalized thiophene-3-carbaldehydes often involves cross-coupling

reactions, such as the Suzuki-Miyaura reaction. The following diagram illustrates a general

workflow for the synthesis of an aryl-substituted thiophene-3-carbaldehyde from 2-
Iodothiophene-3-carbaldehyde.
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General Workflow for Suzuki-Miyaura Coupling

Reactants Reaction Conditions

2-Iodothiophene-3-carbaldehyde

Reaction Mixture

Arylboronic Acid/Ester Palladium Catalyst
(e.g., Pd(PPh₃)₄)

Base
(e.g., K₂CO₃)

Solvent
(e.g., Toluene/Ethanol/Water)

Heating
(e.g., Reflux)

Aqueous Workup
& Extraction

Purification
(e.g., Column Chromatography)

Aryl-thiophene-3-carbaldehyde
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Conceptual Interaction with a Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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